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Compound of Interest

Compound Name: PNU-74654

Cat. No.: B8081685

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical component of laboratory operations.
This guide provides essential safety and logistical information for the proper disposal of PNU-
74654, a Wnt/[3-catenin pathway inhibitor. Adherence to these procedures is vital for personnel
safety and environmental protection.

PNU-74654 is intended for research use only and is not for human or veterinary use.[1] All
disposal procedures must comply with local, state, and federal regulations.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of PNU-74654 is fundamental to
its safe handling and disposal.
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Property

Data

CAS Number

113906-27-7[2][3]

Molecular Formula

C19H16N203[2][3]

Molecular Weight

320.34 g/mol [3]

Appearance

Crystalline solid[2]

Solubility

Soluble in DMSO (up to 100 mM), DMF (30
mg/ml), and Ethanol (1 mg/ml).[1][2][3]

Storage (Solid)

Store at +4°C or -20°C as a solid.[1][2][3][4]

Storage (Solutions)

Store solutions at -20°C for up to one month.

Some sources suggest longer stability at -80°C.

[1]141(5]

Step-by-Step Disposal Procedures

The following procedures provide a general framework for the disposal of PNU-74654. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines.

Disposal of Solid PNU-74654 Waste

o Categorization: Unused or expired solid PNU-74654 should be treated as hazardous

chemical waste.

e Packaging:

o If possible, dispose of the compound in its original, clearly labeled container.

o If repackaging is necessary, use a container that is compatible with the chemical, such as

a glass or polyethylene bottle with a secure, screw-on cap.

o The container must be in good condition, with no cracks or leaks.

e Labeling:

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.benchchem.com/product/b8081685?utm_src=pdf-body
https://www.benchchem.com/product/b8081685?utm_src=pdf-body
https://www.benchchem.com/product/b8081685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8081685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

[e]

Clearly label the waste container with "Hazardous Waste."

o

The label must include the full chemical name: "PNU-74654" or "2-Phenoxybenzoic acid-
[(5-methyl-2-furanyl)methylene]hydrazide."[3] Do not use abbreviations.

o

Indicate the quantity of the waste.

[¢]

Include the date of waste generation, the laboratory or room number, and the principal
investigator's name and contact information.

o Storage:
o Store the sealed hazardous waste container in a designated satellite accumulation area.
o Ensure the storage area is secure and away from incompatible materials.

e Collection:

o Contact your institution's EHS department to schedule a pickup for hazardous waste.

Disposal of PNU-74654 Solutions

o Categorization: Solutions of PNU-74654, including those in solvents like DMSO, are to be
treated as hazardous liquid chemical waste. Do not dispose of these solutions down the
drain.

o Packaging:

o Use a leak-proof container with a secure screw-on cap. Plastic containers are often
preferred over glass to minimize the risk of breakage.

o Ensure the container is chemically compatible with the solvent used (e.g., polyethylene for
DMSO).

o Do not overfill the container; leave at least 10% headspace to allow for expansion.
e Labeling:

o Label the container with "Hazardous Waste."
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o List all constituents of the solution, including PNU-74654 and the solvent(s) (e.g., "PNU-
74654 in Dimethyl Sulfoxide").

o Provide the approximate concentration or percentage of each component.

o Include the date, laboratory information, and principal investigator's details as described
for solid waste.

e Segregation and Storage:

o Segregate the waste container based on the solvent's hazard class (e.g., flammable,
organic).

o Store in a designated satellite accumulation area, using secondary containment (such as a
chemical-resistant tray or tub) to prevent spills.

e Collection:

o Arrange for collection by your institution's EHS department.

Disposal of Contaminated Labware

o Solid Contaminated Waste: Items such as gloves, pipette tips, and empty vials that have
come into direct contact with PNU-74654 should be considered chemically contaminated
solid waste.

o Collect this waste in a designated, clearly labeled, and sealed plastic bag or container.
o Dispose of it through your institution's hazardous waste program.
o Empty Containers:

o An empty PNU-74654 container must be triple-rinsed with a suitable solvent (such as
ethanol or acetone) before it can be considered for regular disposal.

o The rinsate from this process must be collected and disposed of as hazardous liquid
chemical waste.
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o After triple-rinsing and air-drying in a ventilated area (like a fume hood), deface or remove
the original label. The container may then be disposed of in the regular trash or recycling,
in accordance with institutional policies.

PNU-74654 Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of PNU-
74654 and associated materials.
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Caption: PNU-74654 Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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